Cas no 72133-24-5 (5-(4-chlorophenoxy)pyridine-2-carboxylic acid)

• Product Name: 5-(4-chlorophenoxy)pyridine-2-carboxylic acid
• CAS No: 72133-24-5
• MF: C₁₂H₈ClNO₃
• MW: 249.649822235107
• MDL: MFCD01704398
• CID: 1757174
• PubChem ID: 55998
• Update Time: 2025-05-19

5-(4-chlorophenoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenoxy)pyridine-2-carboxylic acid
• 5-(4-Chlorophenyloxy)picolinic acid
• SCHEMBL10933975
• DTXSID60222443
• ND186P2
• A1-56605
• Picolinic acid, 5-(p-chlorophenoxy)-
• 5-(4-chlorophenoxy)pyridine-2-carboxylicacid
• 72133-24-5
• 5-(p-Chlorophenoxy)picolinic acid
• EN300-247314
• AKOS017547858

• MDL： MFCD01704398
• Inchi： 1S/C12H8ClNO3/c13-8-1-3-9(4-2-8)17-10-5-6-11(12(15)16)14-7-10/h1-7H,(H,15,16)
• InChI Key： RXHAQWAUXWKINY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=NC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 249.01934
• Monoisotopic Mass: 249.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 418.6±35.0 °C at 760 mmHg
• Flash Point: 206.9±25.9 °C
• PSA: 59.42
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(4-chlorophenoxy)pyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 5-(4-chlorophenoxy)pyridine-2-carboxylic acid

Introduction to 5-(4-chlorophenoxy)pyridine-2-carboxylic acid (CAS No. 72133-24-5)

5-(4-chlorophenoxy)pyridine-2-carboxylic acid, with the CAS number 72133-24-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a 4-chlorophenoxy substituent, making it a valuable building block for the synthesis of various biologically active molecules.

The chemical structure of 5-(4-chlorophenoxy)pyridine-2-carboxylic acid is represented by the formula C₁₁H₈ClNO₃. The presence of the pyridine ring imparts significant electronic and steric properties, while the 4-chlorophenoxy group enhances its lipophilicity and bioavailability. These characteristics make it an attractive candidate for the development of novel therapeutic agents.

In recent years, extensive research has been conducted to explore the potential applications of 5-(4-chlorophenoxy)pyridine-2-carboxylic acid. One of the key areas of interest is its use as an intermediate in the synthesis of agrochemicals and pharmaceuticals. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties, making them promising candidates for the treatment of chronic pain and inflammatory conditions.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological activities of a series of 5-(4-chlorophenoxy)pyridine-2-carboxylic acid-based compounds. The researchers found that these derivatives demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. The study also highlighted the improved selectivity and reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its applications in pain management, 5-(4-chlorophenoxy)pyridine-2-carboxylic acid has also shown promise in the field of oncology. A recent study published in Cancer Research explored the antitumor activity of this compound and its derivatives. The results indicated that these compounds effectively inhibited the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action was attributed to their ability to induce apoptosis and disrupt cell cycle progression.

The synthetic accessibility of 5-(4-chlorophenoxy)pyridine-2-carboxylic acid has further contributed to its widespread use in research and development. Several efficient synthetic routes have been reported, allowing for the large-scale production of this compound and its derivatives. One such method involves the reaction of 4-chlorophenol with pyridine-2-carbonyl chloride followed by hydrolysis to yield the desired product. This synthetic approach is not only cost-effective but also environmentally friendly, making it suitable for industrial applications.

In addition to its direct therapeutic applications, 5-(4-chlorophenoxy)pyridine-2-carboxylic acid has been utilized as a ligand in coordination chemistry. Its ability to form stable complexes with various metal ions has led to its use in catalysis and materials science. For example, complexes derived from this compound have shown excellent catalytic activity in asymmetric synthesis reactions, contributing to the development of new chiral catalysts.

The safety profile of 5-(4-chlorophenoxy)pyridine-2-carboxylic acid is another important aspect that has been extensively studied. Toxicological evaluations have demonstrated that this compound exhibits low toxicity when used within recommended concentrations. However, as with any chemical substance, proper handling and storage protocols should be followed to ensure safety in laboratory settings.

In conclusion, 5-(4-chlorophenoxy)pyridine-2-carboxylic acid (CAS No. 72133-24-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and favorable biological properties make it an invaluable tool for researchers aiming to develop innovative solutions for various medical and industrial challenges. As ongoing research continues to uncover new insights into its mechanisms and applications, the future prospects for this compound appear highly promising.